Cas no 1951441-28-3 (rac-benzyl N-(3R,4S)-4-methylpyrrolidin-3-ylcarbamate)

• Product Name: rac-benzyl N-(3R,4S)-4-methylpyrrolidin-3-ylcarbamate
• CAS No: 1951441-28-3
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• CID: 5247513
• Update Time: 2025-05-19

rac-benzyl N-(3R,4S)-4-methylpyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl (3S,4R)-4-methylpyrrolidin-3-ylcarbamate hydrochloride
• rac-benzyl N-(3R,4S)-4-methylpyrrolidin-3-ylcarbamate

• Inchi： 1S/C13H18N2O2.ClH/c1-10-7-14-8-12(10)15-13(16)17-9-11-5-3-2-4-6-11;/h2-6,10,12,14H,7-9H2,1H3,(H,15,16);1H/t10-,12-;/m1./s1
• InChI Key： BSMSBZLVNPGRCO-MHDYBILJSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@H]1[C@H](C)CNC1.[H]Cl

Additional information on rac-benzyl N-(3R,4S)-4-methylpyrrolidin-3-ylcarbamate

Professional Introduction to Rac-Benzyl N-(3R,4S)-4-Methylpyrrolidin-3-ylcarbamate (CAS No. 1951441-28-3)

Rac-Benzyl N-(3R,4S)-4-methylpyrrolidin-3-ylcarbamate, a compound with the CAS number 1951441-28-3, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and has garnered attention due to its unique structural and functional properties. The benzyl group and the N-(3R,4S)-4-methylpyrrolidin-3-yl moiety contribute to its distinct chemical profile, making it a valuable candidate for further research and development in medicinal chemistry.

The synthesis of Rac-Benzyl N-(3R,4S)-4-methylpyrrolidin-3-ylcarbamate involves a series of well-defined chemical reactions that highlight the precision and expertise required in organic synthesis. The stereochemistry of the pyrrolidine ring, specifically the (3R,4S) configuration, is crucial for its biological activity. This stereochemical purity is achieved through meticulous control over reaction conditions and the use of chiral auxiliaries or catalysts. The benzyl carbamate group not only provides a stable backbone for further derivatization but also enhances the solubility and bioavailability of the compound, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. Rac-Benzyl N-(3R,4S)-4-methylpyrrolidin-3-ylcarbamate has been studied for its potential applications in treating neurological disorders, pain management, and as a precursor in the development of novel therapeutics. Its unique structural features make it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of Rac-Benzyl N-(3R,4S)-4-methylpyrrolidin-3-ylcarbamate is its potential as a lead compound for developing new drugs. The combination of the benzyl group and the pyrrolidine scaffold offers multiple sites for functionalization, allowing chemists to tailor its properties for specific therapeutic targets. Recent studies have demonstrated that derivatives of this compound exhibit significant pharmacological effects, including anti-inflammatory and analgesic properties. These findings have spurred further research into understanding the mechanisms of action and optimizing the efficacy of Rac-Benzyl N-(3R,4S)-4-methylpyrrolidin-3-ylcarbamate and its analogs.

The field of medicinal chemistry is constantly evolving, with new methodologies and technologies being developed to enhance drug discovery processes. Rac-Benzyl N-(3R,4S)-4-methylpyrrolidin-3-ylcarbamate exemplifies how traditional organic chemistry principles can be combined with modern computational techniques to identify and optimize biologically active molecules. High-throughput screening (HTS) and structure-based drug design (SBDD) have been particularly useful in identifying promising candidates like this one. These approaches allow researchers to rapidly evaluate large libraries of compounds and select those with the highest potential for further development.

The stereochemical integrity of Rac-Benzyl N-(3R,4S)-4-methylpyrrolidin-3-ylcarbamate is another critical factor that contributes to its significance in pharmaceutical research. The (3R,4S) configuration of the pyrrolidine ring is not arbitrary; it has been carefully selected based on previous studies that demonstrate the importance of stereochemistry in biological activity. Many drugs on the market today owe their efficacy to their specific stereochemical arrangement, and Rac-Benzyl N-(3R,4S)-4-methylpyrrolidin-3-ylcarbamate is no exception. Understanding and controlling stereochemistry is essential for developing safe and effective drugs.

In conclusion, Rac-Benzyl N-(3R,4S)-4-methylpyrrolidin-3-ylcarbamate (CAS No. 1951441-28-3) is a compound with immense potential in pharmaceutical research. Its unique structure, stereochemical purity, and broad range of biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives, it is likely that we will see more innovative therapies emerge based on carbamate chemistry. The continued exploration of such molecules will undoubtedly contribute to advancements in medicine and improve patient outcomes worldwide.